Cas no 917388-31-9 (Acetamide, N-(2-chloro-4-cyano-6-methylphenyl)-)

Acetamide, N-(2-chloro-4-cyano-6-methylphenyl)- structure
917388-31-9 structure
Product Name:Acetamide, N-(2-chloro-4-cyano-6-methylphenyl)-
CAS No:917388-31-9
MF:C10H9ClN2O
MW:208.64426112175
CID:748096
PubChem ID:58962910
Update Time:2025-04-19

Acetamide, N-(2-chloro-4-cyano-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(2-chloro-4-cyano-6-methylphenyl)-
    • N-(2-chloro-4-cyano-6-methylphenyl)acetamide
    • SCHEMBL4351761
    • DTXSID20730711
    • GCJBUSWJXKZFID-UHFFFAOYSA-N
    • 917388-31-9
    • 4-acetamido-3-chloro-5-methylbenzonitrile
    • Inchi: 1S/C10H9ClN2O/c1-6-3-8(5-12)4-9(11)10(6)13-7(2)14/h3-4H,1-2H3,(H,13,14)
    • InChI Key: GCJBUSWJXKZFID-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C#N)=CC(C)=C1NC(C)=O

Computed Properties

  • Exact Mass: 208.0403406g/mol
  • Monoisotopic Mass: 208.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.9Ų
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